Cas no 37707-64-5 (1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-)

1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis- structure
37707-64-5 structure
Product Name:1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-
CAS No:37707-64-5
MF:C23H19N3
MW:337.417064905167
CID:320375
PubChem ID:253772
Update Time:2025-04-19

1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3,3'-[1-(3-pyridinyl)ethylidene]bis-
    • 3-[1-(1H-indol-3-yl)-1-pyridin-3-ylethyl]-1H-indole
    • 1,1-Di-indol-3-yl-1-[3]pyridyl-aethan
    • 1,1-di-indol-3-yl-1-[3]pyridyl-ethane
    • 1,1-Di-indol-3-yl-1-< 3-pyridyl> -ethan
    • 1H,1'H-3,3'-(1-pyridin-3-yl-ethane-1,1-diyl)-bis-indole
    • 3,3'-[1-(pyridin-3-yl)ethane-1,1-diyl]bis(1h-indole)
    • AC1L5OTQ
    • AC1Q4WWM
    • AR-1E8504
    • CTK4H8671
    • NSC77006
    • NSC-77006
    • 37707-64-5
    • DTXSID40291657
    • 1,1-bis(indol-3-yl)-1-(3-pyridyl)-ethane
    • 3,3'-[1-(Pyridin-3-yl)ethane-1,1-diyl]di(1H-indole)
    • Inchi: 1S/C23H19N3/c1-23(16-7-6-12-24-13-16,19-14-25-21-10-4-2-8-17(19)21)20-15-26-22-11-5-3-9-18(20)22/h2-15,25-26H,1H3
    • InChI Key: ARVAXQUUHFZJRI-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C1)C(C)(C1C=NC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 337.15807
  • Monoisotopic Mass: 337.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.261
  • Boiling Point: 585.6°C at 760 mmHg
  • Flash Point: 263.7°C
  • Refractive Index: 1.73
  • PSA: 44.47
  • LogP: 5.39850
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